Cas no 1909301-21-8 (rac-(1R,2R)-2-(oxolan-2-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2R)-2-(oxolan-2-yl)cyclopropan-1-amine
• CAS No: 1909301-21-8
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5246738
• PubChem ID: 122163788
• Update Time: 2025-06-14

rac-(1R,2R)-2-(oxolan-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 2-(tetrahydro-2-furanyl)-, (1R,2R)-
• rac-(1R,2R)-2-(oxolan-2-yl)cyclopropan-1-amine

• Inchi： 1S/C7H13NO/c8-6-4-5(6)7-2-1-3-9-7/h5-7H,1-4,8H2/t5-,6-,7?/m1/s1
• InChI Key： NXTPBKOURBYXFN-CQMSUOBXSA-N
• SMILES： [C@@H]1(N)C[C@H]1C1CCCO1

Additional information on rac-(1R,2R)-2-(oxolan-2-yl)cyclopropan-1-amine

Research Brief on rac-(1R,2R)-2-(oxolan-2-yl)cyclopropan-1-amine (CAS: 1909301-21-8): Recent Advances and Applications

In recent years, the compound rac-(1R,2R)-2-(oxolan-2-yl)cyclopropan-1-amine (CAS: 1909301-21-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclopropane derivative has shown promising potential as a key intermediate in the synthesis of bioactive molecules and as a scaffold for drug discovery. The unique structural features of this compound, including its cyclopropane ring and tetrahydrofuran moiety, contribute to its versatility in medicinal chemistry applications.

Recent studies have focused on the asymmetric synthesis and pharmacological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a building block for novel serotonin receptor modulators. The research team developed an efficient enantioselective synthesis route for rac-(1R,2R)-2-(oxolan-2-yl)cyclopropan-1-amine, achieving >99% ee through chiral resolution techniques. This advancement has opened new possibilities for the development of CNS-targeted therapeutics with improved selectivity profiles.

In the area of antimicrobial research, a 2024 study published in Bioorganic & Medicinal Chemistry Letters reported the incorporation of rac-(1R,2R)-2-(oxolan-2-yl)cyclopropan-1-amine into novel quinolone derivatives. These compounds exhibited potent activity against drug-resistant bacterial strains, with MIC values in the range of 0.5-2 μg/mL for MRSA and ESBL-producing E. coli. The researchers attributed this enhanced activity to the improved membrane permeability conferred by the cyclopropane moiety.

The metabolic stability of rac-(1R,2R)-2-(oxolan-2-yl)cyclopropan-1-amine has also been investigated in recent pharmacokinetic studies. Data from in vitro microsomal stability assays showed a t_1/2 of 45 minutes in human liver microsomes, suggesting moderate metabolic stability. These findings, published in Xenobiotica (2023), provide valuable insights for further structural optimization of derivatives based on this scaffold.

Current research directions include exploring the application of rac-(1R,2R)-2-(oxolan-2-yl)cyclopropan-1-amine in PROTAC (proteolysis targeting chimera) design and as a component of covalent inhibitors. Preliminary results from unpublished industry reports indicate promising outcomes in targeted protein degradation approaches, particularly for oncology targets. The compound's ability to serve as a rigid linker while maintaining favorable physicochemical properties makes it particularly attractive for these applications.

As the pharmaceutical industry continues to seek novel chemical entities with improved drug-like properties, rac-(1R,2R)-2-(oxolan-2-yl)cyclopropan-1-amine represents a valuable scaffold for medicinal chemistry innovation. Future research is expected to focus on expanding its applications in CNS disorders, infectious diseases, and targeted cancer therapies, while further optimizing its synthetic accessibility and derivatization potential.